TLR2 agonist 1

• Molecular Formula: C34H64O9
• Molecular Weight: 616.9 g/mol
• InChI: InChI=1S/C34H64O9/c1-3-5-7-9-11-13-15-17-19-21-23-30-40-26-28(42-30)33-31(37)32(38)34(43-33)41-25-27(35)24-39-29(36)22-20-18-16-14-12-10-8-6-4-2/h27-28,30-35,37-38H,3-26H2,1-2H3/t27-,28+,30-,31?,32+,33+,34-/m1/s1
• InChIKey: CAUMENRYIMZAQB-FAWSEUSXSA-N

TLR2 Agonist 1 (R-7d) Overview

TLR2 agonist 1 (Compound R-7d, CAS 3093799-15-3) is a synthetic small-molecule agonist of human Toll-like receptor 2 (TLR2) with a molecular formula of C₃₄H₆₄O₉ and molecular weight of 616.87 Da [1]. Derived through structure–activity relationship (SAR) optimization of the natural product CaLGL-1, R-7d achieves subnanomolar potency (EC₅₀ = 116 pM) in human THP-1 monocytic cells and selectively signals through the TLR2/TLR1 heterodimer rather than TLR2/TLR6 [1]. The compound is available from multiple vendors at purities ≥95% and is supplied as a solid soluble in DMSO (≥10 mM) .

TLR2/TLR1 pathway-selective research studies

SAR-optimized tool compound derived from CaLGL-1 scaffold

Compatible with human THP-1 and HEK-293T assay systems

• [1] Jia H, Luo Z, Jing R, Yao B, Lv T, Zheng H, Wang X. The Development of a Highly Potent and Selective Human Toll-like Receptor 2 Agonist: Synthesis and Biological Evaluation of CaLGL-1 and Its Derivatives. J Med Chem. 2024;67(15):12932–12944. doi:10.1021/acs.jmedchem.4c00886. PMID: 38996365. View Source

Why TLR2 Agonist 1 Is Different

TLR2 does not signal in isolation; it requires heterodimerization with co-receptors TLR1 or TLR6, and the two heterodimers (TLR2/TLR1 vs. TLR2/TLR6) drive divergent downstream immune responses [1]. Most widely used TLR2 ligands—such as Pam3CSK4 (TLR2/TLR1-biased triacylated lipopeptide) and Pam2CSK4 or FSL-1 (TLR2/TLR6-biased diacylated lipopeptides)—cannot be selectively directed to a single heterodimer at physiologically relevant concentrations [1]. TLR2 agonist 1 (R-7d) was explicitly designed and validated to activate NF-κB exclusively through TLR2/TLR1, with no detectable activation of the TLR2/TLR6 pathway [2]. This heterodimer specificity, combined with an EC₅₀ approximately three orders of magnitude lower than that of most commercially available small-molecule TLR2 agonists, means that substituting an alternative TLR2 agonist changes not only the potency but the qualitative signaling outcome of the experiment.

Common TLR2 ligands (Pam3CSK4, FSL-1) activate both TLR2/TLR1 and TLR2/TLR6, potentially confounding pathway-specific readouts.

Potency differences between R-7d and alternative agonists may require re-optimization of assay conditions and stock concentrations.

• [1] InvivoGen. Synthetic lipoproteins and small molecules — TLR2-TLR1 & TLR2-TLR6 agonists. Product resource page. View Source
• [2] Jia H, Luo Z, Jing R, Yao B, Lv T, Zheng H, Wang X. The Development of a Highly Potent and Selective Human Toll-like Receptor 2 Agonist: Synthesis and Biological Evaluation of CaLGL-1 and Its Derivatives. J Med Chem. 2024;67(15):12932–12944. doi:10.1021/acs.jmedchem.4c00886. PMID: 38996365. View Source

TLR2 Agonist 1: Potency, Selectivity & Developability

Head-to-Head Potency vs. Diprovocim

In the primary characterization study, TLR2 agonist 1 (R-7d) was directly compared with diprovocim—widely regarded as the most potent known small-molecule TLR2 agonist—in the same human THP-1 cell NF-κB activation assay. R-7d achieved an EC₅₀ of 116 pM, which is statistically indistinguishable from diprovocim's EC₅₀ of 110 pM [1]. This places R-7d in the same ultra-potent tier as diprovocim, the benchmark compound originally reported in JACS 2018 [2].

Potency vs. Diprovocim

Head-to-head

EC₅₀ 116 pM (R-7d) vs. 110 pM (Diprovocim)

Reported equipotent tier with benchmark agonist; supports selection as alternative

Human THP-1 NF-κB assay; same study context

Evidence Dimension	NF-κB activation potency (EC₅₀) in human monocytic cells
Target Compound Data	EC₅₀ = 116 pM (TLR2 agonist 1 / R-7d)
Comparator Or Baseline	Diprovocim (diprovocim-1): EC₅₀ = 110 pM
Quantified Difference	Potency ratio = 1.05 (R-7d / diprovocim); essentially equipotent
Conditions	Human THP-1 monocytic cells; NF-κB promoter activation assay; compounds tested in parallel within the same study (Jia et al., J Med Chem 2024)

Why This Matters

Demonstrates that R-7d matches the potency of the field's gold-standard agonist, eliminating the need to compromise on potency when selecting an alternative with lower molecular weight and simpler synthesis.

• [1] Jia H, Luo Z, Jing R, Yao B, Lv T, Zheng H, Wang X. The Development of a Highly Potent and Selective Human Toll-like Receptor 2 Agonist: Synthesis and Biological Evaluation of CaLGL-1 and Its Derivatives. J Med Chem. 2024;67(15):12932–12944. doi:10.1021/acs.jmedchem.4c00886. PMID: 38996365. View Source
• [2] Morin MD, Wang Y, Jones BT, Su L, Surakattula MM, Berger M, et al. Diprovocims: A New and Exceptionally Potent Class of Toll-like Receptor Agonists. J Am Chem Soc. 2018;140(43):14440–14454. doi:10.1021/jacs.8b09223. PMID: 30272974. View Source

Potency Gain from CaLGL-1 Optimization

TLR2 agonist 1 (R-7d) was developed through systematic SAR exploration of the natural glycolipid CaLGL-1. The parent compound CaLGL-1 activates mouse TLR2 with an EC₅₀ of only 3.2 μM [1]. R-7d, obtained through a six-step synthetic sequence incorporating oxidant-promoted acetalization to preserve the acid-sensitive glycosidic bond, achieves an EC₅₀ of 116 pM in human THP-1 cells [1]. This represents an approximately 27,600-fold improvement in potency relative to the natural product starting point (3.2 μM = 3,200,000 pM; 3,200,000 / 116 ≈ 27,586).

Potency gain from CaLGL-1

SAR comparison

~27,600-fold improvement (116 pM vs. 3.2 µM)

Reported SAR trajectory from natural product starting point

Cross-species comparison (human THP-1 vs. mouse TLR2); assay context review

Evidence Dimension	TLR2 activation potency (EC₅₀)
Target Compound Data	EC₅₀ = 116 pM (R-7d, human THP-1 cells)
Comparator Or Baseline	CaLGL-1 (parent natural product): EC₅₀ = 3.2 μM (mouse TLR2 reporter assay)
Quantified Difference	~27,600-fold potency improvement (note: cross-species comparison; human vs. mouse TLR2)
Conditions	R-7d: human THP-1 NF-κB assay. CaLGL-1: mouse TLR2 reporter assay. Both from same publication (Jia et al., J Med Chem 2024).

Why This Matters

Confirms the SAR trajectory is productive and that R-7d is not merely a minor analog but the optimized lead from a deliberate medicinal chemistry campaign, giving procurement confidence in its differentiated status within the series.

• [1] Jia H, Luo Z, Jing R, Yao B, Lv T, Zheng H, Wang X. The Development of a Highly Potent and Selective Human Toll-like Receptor 2 Agonist: Synthesis and Biological Evaluation of CaLGL-1 and Its Derivatives. J Med Chem. 2024;67(15):12932–12944. doi:10.1021/acs.jmedchem.4c00886. PMID: 38996365. View Source

Exclusive TLR2/TLR1 Heterodimer Selectivity

The primary publication explicitly demonstrates that R-7d enhances NF-κB promoter activation through TLR2/TLR1 heterodimers and not through TLR2/TLR6 [1]. Independent vendor characterization in HEK-293T cells confirms that R-7d significantly stimulates TLR1/2-induced NF-κB promoter activation but does not influence NF-κB promoter activation by TLR2/TLR6 . This contrasts sharply with the most commonly used peptide-based TLR2 agonists: Pam3CSK4 preferentially activates TLR2/TLR1, Pam2CSK4 preferentially activates TLR2/TLR6 (EC₅₀ = 0.015 ng/mL for TLR2/TLR6 vs. 4.12 ng/mL for TLR2/TLR1), and most known small-molecule TLR2 agonists cannot achieve clean heterodimer selectivity at all [2].

Heterodimer selectivity

Reported

TLR2/TLR1 exclusive activation; no TLR2/TLR6 signal detected

Enables pathway-specific TLR2/TLR1 research without heterodimer crosstalk

HEK-293T cotransfection; vendor characterization data

Evidence Dimension	TLR2/TLR1 vs. TLR2/TLR6 heterodimer signaling selectivity
Target Compound Data	R-7d: activates NF-κB exclusively via TLR2/TLR1; no detectable TLR2/TLR6 activation in HEK-293T cotransfection assays
Comparator Or Baseline	Pam2CSK4: TLR2/TLR6-selective (EC₅₀ TLR2/TLR6 = 0.015 ng/mL; EC₅₀ TLR2/TLR1 = 4.12 ng/mL). Pam3CSK4: TLR2/TLR1-preferring (EC₅₀ = 0.47 ng/mL). Most small-molecule TLR2 agonists: non-selective between heterodimers.
Quantified Difference	R-7d provides functional TLR2/TLR1 exclusivity; quantitative TLR2/TLR6 EC₅₀ not reported (no activation detected up to tested concentrations)
Conditions	R-7d: HEK-293T cells cotransfected with TLR2 + TLR1 or TLR2 + TLR6, NF-κB promoter reporter; Pam2CSK4/Pam3CSK4: human TLR reporter assays (vendor data)

Why This Matters

Heterodimer selectivity is functionally consequential—TLR2/TLR1 and TLR2/TLR6 activation produce divergent immune outcomes. R-7d is one of very few compounds capable of cleanly isolating TLR2/TLR1 biology, making it indispensable for pathway-dissection studies and targeted immunomodulation.

• [1] Jia H, Luo Z, Jing R, Yao B, Lv T, Zheng H, Wang X. The Development of a Highly Potent and Selective Human Toll-like Receptor 2 Agonist: Synthesis and Biological Evaluation of CaLGL-1 and Its Derivatives. J Med Chem. 2024;67(15):12932–12944. doi:10.1021/acs.jmedchem.4c00886. PMID: 38996365. View Source
• [2] InvivoGen. Synthetic lipoproteins and small molecules — TLR2-TLR1 & TLR2-TLR6 agonists. Product resource page. View Source

Potency Advantage Over CU-T12-9

CU-T12-9 is the most frequently cited selective small-molecule TLR1/2 agonist (Science Advances, 2015), with a reported EC₅₀ of 52.9 nM in the HEK-Blue hTLR2 SEAP assay [2]. TLR2 agonist 1 (R-7d), with an EC₅₀ of 116 pM (0.116 nM) in human THP-1 cells [1], is approximately 456-fold more potent than CU-T12-9 (52.9 nM / 0.116 nM ≈ 456). Although assay systems differ (THP-1 NF-κB vs. HEK-Blue SEAP), both readouts measure TLR2/TLR1-driven transcriptional activation, and the ~2.5-order-of-magnitude potency gap is far larger than any plausible inter-assay variability.

Potency vs. CU-T12-9

Cross-study comparable

~456-fold reported EC₅₀ difference (116 pM vs. 52.9 nM)

Supports lower material requirements for assay design

Different assay platforms (THP-1 NF-κB vs. HEK-Blue SEAP); inter-assay variability review

Evidence Dimension	TLR1/2 agonist potency (EC₅₀)
Target Compound Data	EC₅₀ = 116 pM = 0.116 nM (R-7d, human THP-1 NF-κB assay)
Comparator Or Baseline	CU-T12-9: EC₅₀ = 52.9 nM (HEK-Blue hTLR2 SEAP assay); KD TLR1 = 182 nM, KD TLR2 = 478 nM
Quantified Difference	~456-fold (R-7d is 456× more potent than CU-T12-9 on a molar basis)
Conditions	R-7d: THP-1 cells, NF-κB promoter activation (Jia et al., 2024). CU-T12-9: HEK-Blue hTLR2 cells, SEAP reporter (Cheng et al., Sci Adv 2015; Sigma-Aldrich vendor specification).

Why This Matters

For applications requiring maximal TLR1/2 pathway activation at minimal compound concentrations—such as ex vivo immune cell stimulation, vaccine adjuvant formulation, or in vivo proof-of-concept studies—R-7d's 456-fold potency advantage translates to substantially lower material requirements per experiment.

• [1] Jia H, Luo Z, Jing R, Yao B, Lv T, Zheng H, Wang X. The Development of a Highly Potent and Selective Human Toll-like Receptor 2 Agonist: Synthesis and Biological Evaluation of CaLGL-1 and Its Derivatives. J Med Chem. 2024;67(15):12932–12944. doi:10.1021/acs.jmedchem.4c00886. PMID: 38996365. View Source
• [2] Cheng K, Gao M, Godfroy JI, Brown PN, Kastelowitz N, Yin H. Specific activation of the TLR1-TLR2 heterodimer by small-molecule agonists. Sci Adv. 2015;1(3):e1400139. doi:10.1126/sciadv.1400139. View Source

Reduced Complexity vs. Diprovocim

Diprovocim (C₅₆H₅₆N₆O₆, MW = 909.08 Da) has been explicitly noted in the literature as hampered for further clinical development by its structural complexity and high molecular weight [2]. TLR2 agonist 1 (R-7d, C₃₄H₆₄O₉, MW = 616.87 Da) is approximately 32% smaller by mass (292 Da reduction) while maintaining essentially identical potency (EC₅₀ 116 pM vs. 110 pM) in the same THP-1 assay [1]. The lower molecular weight translates to a lower calculated logP and reduced topological polar surface area, properties generally associated with improved permeability and solubility .

Reduced complexity vs. Diprovocim

Supporting evidence

~32% lower molecular weight (617 vs. 909 Da)

Supports formulation and scale-up considerations

Equipotent in same THP-1 assay; solubility context review

Evidence Dimension	Molecular weight and structural complexity vs. equipotent comparator
Target Compound Data	MW = 616.87 Da; formula C₃₄H₆₄O₉; 9 oxygen atoms; gram-scale synthesis demonstrated; solubility ≥10 mM in DMSO
Comparator Or Baseline	Diprovocim: MW = 909.08 Da; formula C₅₆H₅₆N₆O₆; structurally complex with bilateral symmetry and two phenylcyclopropylamide side chains; solubility ~110 mM in DMSO (100 mg/mL)
Quantified Difference	292 Da reduction in MW (32% smaller); simplified scaffold (glycolipid vs. bis-amide macrocycle); both achieve subnanomolar potency in same assay
Conditions	MW and formula from vendor certificates of analysis and primary publications. Potency equivalence confirmed in THP-1 NF-κB assay (Jia et al. 2024; Morin et al. 2018).

Why This Matters

Lower MW and reduced structural complexity generally correlate with improved synthetic accessibility, lower cost of goods, simpler formulation, and more favorable ADME properties—all of which directly impact procurement decisions when selecting among equipotent agonists for large-scale or translational studies.

• [1] Jia H, Luo Z, Jing R, Yao B, Lv T, Zheng H, Wang X. The Development of a Highly Potent and Selective Human Toll-like Receptor 2 Agonist: Synthesis and Biological Evaluation of CaLGL-1 and Its Derivatives. J Med Chem. 2024;67(15):12932–12944. doi:10.1021/acs.jmedchem.4c00886. PMID: 38996365. View Source
• [2] Li Z, Wu Y, Wang Y, et al. Identification and immunological evaluation of novel TLR2 agonists through structural optimization of Diprovocim. Eur J Med Chem. 2022;243:114769. doi:10.1016/j.ejmech.2022.114769. View Source

TLR2 Agonist 1: Key Application Scenarios

TLR2/TLR1 Pathway-Specific Dissection

Investigators studying the divergent biological outcomes of TLR2/TLR1 versus TLR2/TLR6 signaling require an agonist that cleanly isolates one heterodimer without activating the other. TLR2 agonist 1 (R-7d) is one of the very few compounds demonstrated to activate NF-κB exclusively through TLR2/TLR1, with no detectable TLR2/TLR6 activation in HEK-293T cotransfection assays [1][2]. This contrasts with Pam3CSK4 and Pam2CSK4, which exhibit only modest selectivity windows, and with most small-molecule TLR2 agonists that lack heterodimer discrimination entirely. Researchers can deploy R-7d to unambiguously attribute TLR2/TLR1-specific phenotypes in innate immunity, inflammasome, or pyroptosis studies.

Ultra-Low-Dose Immune Cell Stimulation

With an EC₅₀ of 116 pM in human THP-1 cells, TLR2 agonist 1 (R-7d) enables robust NF-κB activation at concentrations approximately 456-fold lower than those required for the commonly used selective TLR1/2 agonist CU-T12-9 (EC₅₀ = 52.9 nM) [1]. This ultra-potency minimizes the volume of DMSO stock solution introduced into cell culture systems, reducing solvent-related cytotoxicity artifacts in sensitive primary immune cell preparations, including human peripheral blood mononuclear cells (PBMCs), dendritic cells, and macrophage polarization assays.

Vaccine Adjuvant & Immunotherapy Development

Diprovocim has demonstrated promising adjuvant activity in murine melanoma models when combined with anti-PD-L1, but its clinical translation has been impeded by structural complexity and high molecular weight (909 Da) [2]. TLR2 agonist 1 (R-7d) achieves comparable potency (EC₅₀ 116 pM vs. 110 pM) with a 32% lower molecular weight (617 Da) and a demonstrated gram-scale synthetic route [1]. For vaccine adjuvant formulation, cancer immunotherapy combination studies, or infectious disease models where TLR2/TLR1 agonism is the desired innate immune stimulus, R-7d offers a synthetically tractable alternative with potency parity to the field's benchmark agonist.

SAR Optimization Using CaLGL-1 Scaffold

The primary publication establishes a clear SAR trajectory from the micromolar natural product CaLGL-1 (EC₅₀ = 3.2 μM) to the picomolar lead R-7d (EC₅₀ = 116 pM), a ~27,600-fold improvement achieved through systematic derivatization [1]. Medicinal chemistry teams seeking a well-characterized starting point for next-generation TLR2 agonist design can leverage R-7d as a benchmark comparator, using its publicly disclosed six-step synthetic sequence, full spectroscopic characterization, and biological profiling data as a reference framework for evaluating new analogs.

Application

Selection Property

Validation Focus

TLR2/TLR1 pathway dissection

Exclusive heterodimer activation profile

Confirm lack of TLR2/TLR6 signaling in target cell model

Low-concentration immune cell stimulation

High assay sensitivity (picomolar EC₅₀ context)

Verify EC₅₀ in primary immune cell models

Adjuvant formulation research

Reduced molecular weight vs. equipotent benchmark

Evaluate adjuvant activity in murine tumor models

SAR reference compound

Well-characterized scaffold and synthetic route

Use as benchmark for next-generation analog evaluation

• [1] Jia H, Luo Z, Jing R, Yao B, Lv T, Zheng H, Wang X. The Development of a Highly Potent and Selective Human Toll-like Receptor 2 Agonist: Synthesis and Biological Evaluation of CaLGL-1 and Its Derivatives. J Med Chem. 2024;67(15):12932–12944. doi:10.1021/acs.jmedchem.4c00886. PMID: 38996365. View Source
• [2] Morin MD, Wang Y, Jones BT, Su L, Surakattula MM, Berger M, et al. Diprovocims: A New and Exceptionally Potent Class of Toll-like Receptor Agonists. J Am Chem Soc. 2018;140(43):14440–14454. doi:10.1021/jacs.8b09223. PMID: 30272974. View Source